![molecular formula C7H6N4O2 B6284996 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione CAS No. 116626-26-7](/img/no-structure.png)
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione
Overview
Description
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione, also known as 4-amino-2-methyl-5-hydroxy-7-oxo-6-pyrrolo[3,4-d]pyrimidine-7-dione, is a heterocyclic compound composed of five heteroatoms, three nitrogen atoms and two oxygen atoms. It is an important intermediate in the synthesis of several drugs, and has been extensively studied for its potential applications in medicinal chemistry and pharmacology.
Scientific Research Applications
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione has been studied extensively for its potential applications in medicinal chemistry and pharmacology. In particular, it has been used in the synthesis of several drugs, including antifungal agents, anti-inflammatory agents, and anti-cancer agents. It has also been used in the synthesis of peptide drugs, and as a precursor in the synthesis of some antibiotics. Additionally, it has been used in the synthesis of several other heterocyclic compounds, such as pyrazoles and thiazoles.
Mechanism of Action
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione is believed to act as an inhibitor of some enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes can lead to the inhibition of the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. Additionally, 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione has been shown to inhibit the activity of certain kinases, such as protein kinase C (PKC).
Biochemical and Physiological Effects
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. Additionally, it has been shown to inhibit the activity of certain kinases, such as protein kinase C (PKC). Furthermore, it has been shown to have anti-cancer and anti-fungal activity.
Advantages and Limitations for Lab Experiments
The advantages of using 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, its ability to inhibit the activity of certain enzymes and kinases makes it useful for studying the effects of these enzymes on various biochemical and physiological processes.
However, there are some limitations to using 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione in laboratory experiments. For example, it is a relatively unstable compound and is prone to hydrolysis and oxidation. Additionally, it is difficult to purify and can be toxic if not handled properly.
Future Directions
For the use of 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione include further investigation into its potential applications in medicinal chemistry and pharmacology. For example, further research could be conducted into its potential use as an inhibitor of enzymes and kinases involved in the production of pro-inflammatory molecules. Additionally, further research could be conducted into its potential use as an anti-cancer and anti-fungal agent. Other potential future directions include the development of new methods for the synthesis of 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione, and the development of new derivatives of this compound for use in medicinal chemistry and pharmacology.
Synthesis Methods
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione can be synthesized by a variety of methods. One of the most widely used methods is the condensation of 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5-hydroxy-7-oxo-6-pyrrolo[3,4-d]pyrimidine-7-dione with formaldehyde and an amine. This reaction produces a Schiff base, which is then reduced to the desired product. Other methods of synthesis include the condensation of 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dionethyl-5-hydroxy-7-oxo-6-pyrrolo[3,4-d]pyrimidine-7-dione with other compounds, such as chloroform or acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione involves the condensation of 2,4-diamino-6-methylpyrimidine with ethyl acetoacetate followed by cyclization and oxidation steps.", "Starting Materials": [ "2,4-diamino-6-methylpyrimidine", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2,4-diamino-6-methylpyrimidine in ethanol and add sodium ethoxide. Heat the mixture to reflux for 1 hour.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating to reflux for an additional 2 hours.", "Step 3: Cool the reaction mixture and add acetic anhydride. Heat the mixture to reflux for 1 hour.", "Step 4: Add sulfuric acid to the reaction mixture and heat to reflux for 1 hour.", "Step 5: Cool the reaction mixture and filter the precipitate. Wash the precipitate with water and dry.", "Step 6: Dissolve the precipitate in hydrogen peroxide and heat to reflux for 1 hour.", "Step 7: Cool the reaction mixture and filter the precipitate. Wash the precipitate with water and dry to obtain 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione." ] } | |
CAS RN |
116626-26-7 |
Product Name |
4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione |
Molecular Formula |
C7H6N4O2 |
Molecular Weight |
178.1 |
Purity |
95 |
Origin of Product |
United States |
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